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Compound of Interest

Compound Name: ABT-418 hydrochloride

Cat. No.: B124362 Get Quote

Essential Safety and Handling Guide for ABT-418
Hydrochloride
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling ABT-418 hydrochloride. Adherence

to these procedures is crucial for ensuring laboratory safety and minimizing exposure risk.

Physicochemical and Safety Data
A summary of key quantitative data for ABT-418 hydrochloride is presented below. This

information is essential for safe handling and storage.
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Property Value Citations

CAS Number 147388-83-8 [1][2][3]

Molecular Formula C₉H₁₅ClN₂O [1][2]

Molecular Weight 202.68 g/mol [1][2]

Appearance Solid, Light brown to brown [1]

Storage (Solid)
4°C, sealed storage, away

from moisture.
[1]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month.
[1]

Transport
Classified as a Dangerous

Good for transport.
[4]

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the first line of defense against

accidental exposure. The following PPE is mandatory when handling ABT-418 hydrochloride:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always use two pairs when

handling the solid compound or solutions.

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes.

Lab Coat: A lab coat must be worn to protect skin and clothing.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

respirator is necessary.

Operational Plan: Step-by-Step Handling
Procedures
Follow these steps to ensure the safe handling of ABT-418 hydrochloride throughout your

experimental workflow.
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Preparation:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form or preparing solutions.

Gather all necessary equipment and reagents before starting.

Weighing the Compound:

When weighing the solid, do so in a fume hood to minimize inhalation of any dust

particles.

Use a dedicated, clean weighing vessel.

Solution Preparation:

Add the solvent to the weighed ABT-418 hydrochloride slowly to avoid splashing.

If using water as a solvent, the resulting solution should be filtered and sterilized with a

0.22 μm filter before use.[1]

For in vivo studies, it is recommended to prepare fresh solutions and use them promptly.

[1]

Administration (for in vivo studies):

Follow established and approved animal handling protocols.

Administer the compound using appropriate techniques (e.g., intraperitoneal injection) as

described in your experimental protocol.[1]

Post-Handling:

Thoroughly clean all equipment used for handling ABT-418 hydrochloride.

Wipe down the work area with an appropriate cleaning agent.
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Remove and dispose of PPE as described in the disposal plan.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of ABT-418 hydrochloride and any contaminated materials is critical to

prevent environmental contamination and accidental exposure.

Chemical Waste:

All unused ABT-418 hydrochloride and solutions containing the compound must be

disposed of as hazardous chemical waste.

Collect this waste in a clearly labeled, sealed container.

Follow your institution's specific guidelines for hazardous waste disposal.

Contaminated Materials:

All disposable items that have come into contact with ABT-418 hydrochloride, such as

gloves, pipette tips, and weighing paper, must be considered contaminated.

Place these items in a designated hazardous waste container.

Empty Containers:

Empty containers should be rinsed three times with an appropriate solvent. The rinsate

should be collected and disposed of as hazardous chemical waste.

Safety Workflow Diagram
The following diagram illustrates the key decision points and safety procedures for handling

ABT-418 hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b124362?utm_src=pdf-body
https://www.benchchem.com/product/b124362?utm_src=pdf-body
https://www.benchchem.com/product/b124362?utm_src=pdf-body
https://www.benchchem.com/product/b124362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling ABT-418 Hydrochloride

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(e.g., Fume Hood)

Weigh Solid Compound

Prepare Solution

Perform Experiment

Clean Work Area and Equipment

Dispose of Waste
(Chemical and Contaminated Materials)

Doff PPE Correctly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of ABT-418 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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